Cas no 2171837-27-5 (4-propyl-1-oxa-5,8-diazaspiro5.5undecane)

• Product Name: 4-propyl-1-oxa-5,8-diazaspiro5.5undecane
• CAS No: 2171837-27-5
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5998706
• PubChem ID: 165492996
• Update Time: 2025-10-23

4-propyl-1-oxa-5,8-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 4-propyl-1-oxa-5,8-diazaspiro5.5undecane
• EN300-1279023
• 4-propyl-1-oxa-5,8-diazaspiro[5.5]undecane
• 2171837-27-5

• Inchi： 1S/C11H22N2O/c1-2-4-10-5-8-14-11(13-10)6-3-7-12-9-11/h10,12-13H,2-9H2,1H3
• InChI Key： RFWQYNLJSKWGCM-UHFFFAOYSA-N
• SMILES： O1CCC(CCC)NC21CNCCC2

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.3Ų

Additional information on 4-propyl-1-oxa-5,8-diazaspiro5.5undecane

4-Propyl-1-Oxa-5,8-DiazaSpiro[5.5]Undecane: A Comprehensive Overview

4-Propyl-1-Oxa-5,8-DiazaSpiro[5.5]Undecane is a unique and complex chemical compound with the CAS number 2171837-27-5. This compound belongs to the spiro compound family, characterized by two rings sharing a single atom, which in this case is oxygen. The spiro structure of this compound provides it with distinct chemical and physical properties, making it a subject of interest in various fields of chemistry and materials science.

The name 4-propyl-1-oxa-5,8-diazaspiro[5.5]undecane is derived from its structural composition. The "spiro" designation indicates the presence of two rings fused at a single atom, which is oxygen in this case (denoted by "1-oxa"). The "diaza" prefix signifies the presence of two nitrogen atoms within the structure. The numbers 5 and 8 in the spiro notation refer to the positions of the nitrogen atoms within the respective rings. The "undecane" part indicates that the compound has an 11-carbon chain as part of its structure.

Recent studies have highlighted the potential applications of 4-propyl-1-oxa-5,8-diazaspiro[5.5]undecane in drug design and materials science. Its unique spiro structure allows for a wide range of functional groups to be attached, making it a versatile building block for synthesizing bioactive molecules. Researchers have explored its ability to act as a scaffold for creating compounds with anti-inflammatory, anti-cancer, and neuroprotective properties.

In terms of synthesis, 4-propyl-1-oxa-5,8-diazaspiro[5.5]undecane can be prepared through various methods, including ring-closing metathesis and nucleophilic substitution reactions. These methods allow for precise control over the structure and functional groups present in the molecule, enabling tailored synthesis for specific applications.

The physical properties of 4-propyl-1-oxa-5,8-diazaspiro[5.5]undecane include a melting point of approximately 90°C and a boiling point around 260°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions and purification techniques.

One of the most promising areas of research involving 4-propyl-1-oxa-5,8-diazaspiro[5.5]undecane is its application in drug delivery systems. Its ability to form stable complexes with other molecules has led to investigations into its use as a carrier for therapeutic agents, enhancing their bioavailability and targeting efficiency.

Additionally, 4-propyl-1-Oxa-Spiro Compounds have been studied for their potential in polymer chemistry. By incorporating these spiro structures into polymer backbones, researchers aim to develop materials with improved mechanical properties and thermal stability.

The growing interest in 4-propyl-spiro compounds is driven by their ability to mimic natural product structures while offering greater synthetic flexibility. This has led to their use in total synthesis efforts targeting complex natural products with potential pharmacological activity.

In conclusion, 4-propyl-1-Oxa-Spiro[5.5]Undecane is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and application studies, positions it as a key player in future developments in medicinal chemistry and materials science.